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Compound of Interest

Compound Name:
1-(Ethoxycarbonyl)piperidine-4-

carboxylic acid

Cat. No.: B042520 Get Quote

1-(Ethoxycarbonyl)piperidine-4-carboxylic acid is a bifunctional organic molecule featuring

a piperidine core, a common scaffold in medicinal chemistry. Its structure, containing both a

carboxylic acid and an N-ethoxycarbonyl protecting group, makes it a valuable intermediate in

the synthesis of more complex molecules, particularly in drug discovery and development. The

carboxylic acid provides a handle for amide bond formation, while the ethoxycarbonyl group

offers a stable yet removable protecting group for the piperidine nitrogen.

This guide provides a comprehensive overview of the safety considerations and handling

protocols for 1-(Ethoxycarbonyl)piperidine-4-carboxylic acid. It is important to note that

while specific, in-depth toxicological data for this exact compound is not extensively published,

a robust safety profile can be constructed by examining its structural components and data

from closely related analogs, such as 1-(tert-Butoxycarbonyl)piperidine-4-carboxylic acid (N-

Boc-isonipecotic acid) and piperidine-4-carboxylic acid itself.[1][2][3] This approach, rooted in

established chemical principles, allows for a reliable assessment of the potential hazards and

the implementation of appropriate safety measures.

Hazard Identification and GHS Classification
Based on the data available for closely related analogs, 1-(Ethoxycarbonyl)piperidine-4-
carboxylic acid is classified as a hazardous chemical.[1] The primary hazards are associated

with its irritant properties, stemming from the acidic carboxylic acid moiety and the piperidine

ring structure.
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GHS Hazard Statements:

H315: Causes skin irritation.[2][4]

H319: Causes serious eye irritation.[2][4]

H335: May cause respiratory irritation.[2][4]

Signal Word: Warning[1][2]

These classifications necessitate careful handling to avoid direct contact. The causality is clear:

the carboxylic acid can disrupt skin and mucous membrane integrity, leading to irritation, while

fine dust or aerosols can irritate the respiratory tract if inhaled.[5][6]

Hazard Class Category Pictogram Hazard Statement

Skin

Corrosion/Irritation
Category 2

GHS07 (Exclamation

Mark)

H315: Causes skin

irritation[1]

Serious Eye

Damage/Irritation
Category 2

GHS07 (Exclamation

Mark)

H319: Causes serious

eye irritation[1]

Specific target organ

toxicity (single

exposure)

Category 3
GHS07 (Exclamation

Mark)

H335: May cause

respiratory irritation[1]

[2]

Toxicological Profile and Routes of Exposure
The primary health risk associated with this compound is its irritant nature. The toxicological

properties have not been exhaustively investigated for this specific molecule, but the following

can be inferred from its structure and analog data.[6][7]

Inhalation: Inhaling dusts or aerosols of the compound can lead to irritation of the nose,

throat, and respiratory tract.[2][5][8] Symptoms may include coughing and shortness of

breath. Use only in a well-ventilated area, preferably within a chemical fume hood.[5][8]

Skin Contact: Direct contact is likely to cause skin irritation, resulting in redness and

discomfort.[2][8][9] This is a common effect of carboxylic acids. Prolonged contact should be
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avoided.

Eye Contact: This represents the most significant acute risk. The compound is expected to

cause serious eye irritation.[1][2][8] Direct contact can lead to pain, redness, and potentially

damage to the cornea if not promptly and properly addressed.

Ingestion: While not an intended route of exposure in a laboratory setting, accidental

ingestion may cause irritation to the gastrointestinal tract.[10]

First-Aid and Emergency Protocols: A Self-
Validating Response System
Rapid and correct first-aid is critical to mitigate the effects of accidental exposure. The following

protocols are designed to be a self-validating system, ensuring immediate and effective care.
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Exposure Route Protocol

Eye Contact

1. Immediately flush eyes with copious amounts

of water for at least 15 minutes, ensuring to lift

the upper and lower eyelids occasionally.[1][8]

2. Remove contact lenses if present and easy to

do so. Continue rinsing.[8] 3. Seek immediate

medical attention.[1]

Skin Contact

1. Immediately wash the affected area with

plenty of soap and water while removing all

contaminated clothing.[1][8] 2. If skin irritation

occurs or persists, seek medical advice.[8] 3.

Wash contaminated clothing before reuse.[2]

Inhalation

1. Move the individual to fresh air immediately.

[1][8] 2. If breathing is difficult, provide oxygen. If

the person is not breathing, give artificial

respiration (use a barrier device).[1] 3. Seek

medical attention if symptoms persist.[8]

Ingestion

1. Do NOT induce vomiting. 2. Rinse the mouth

thoroughly with water.[7] 3. Never give anything

by mouth to an unconscious person.[7] 4. Seek

immediate medical attention.[1]

Laboratory Handling and Exposure Controls
A proactive approach to safety through proper engineering controls and personal protective

equipment (PPE) is paramount.

Engineering Controls:

Ventilation: Always handle this compound in a well-ventilated area. For procedures that may

generate dust or aerosols, a certified chemical fume hood is mandatory.[6]

Safety Stations: Ensure that an eyewash station and a safety shower are readily accessible

and in close proximity to the workstation.[1]
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Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR 1910.133 or

European Standard EN166 regulations.[1]

Hand Protection: Use compatible, chemical-resistant gloves (e.g., nitrile rubber) to prevent

skin contact.[11]

Skin and Body Protection: Wear a standard laboratory coat. For larger quantities or tasks

with a higher risk of spillage, consider additional protective clothing.[3]

Hygiene Measures:

Wash hands thoroughly after handling the compound and before leaving the laboratory.[5]

[12]

Do not eat, drink, or smoke in areas where chemicals are handled.

Storage and Stability
Proper storage is crucial for maintaining the compound's integrity and ensuring safety.

Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][5]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and acid

chlorides, as these could potentially react with the carboxylic acid or ester functional groups.

[1][7]

Stability: The compound is stable under recommended storage conditions.[8]

Accidental Release and Disposal Procedures
A clear and rehearsed plan for managing spills is essential for laboratory safety.

Spill Cleanup Protocol:

Evacuate: Alert personnel in the immediate area and evacuate non-essential staff.
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Ventilate: Ensure the area is well-ventilated.

Contain: For a solid spill, carefully sweep up the material, avoiding dust generation.[1] Use

dry cleanup procedures.[2]

Absorb: Place the swept-up material into a suitable, labeled container for disposal.[12]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap

and water.

PPE: All personnel involved in the cleanup must wear appropriate PPE as described in

Section 4.

Waste Disposal:

Dispose of the chemical waste in accordance with all applicable federal, state, and local

environmental regulations.[8] Do not let the product enter drains.[4][7]

Physical and Chemical Properties
Property Value Source

Molecular Formula C9H15NO4 N/A

Molecular Weight 201.22 g/mol [12]

Appearance
White or off-white crystalline

solid
[5]

Solubility

Partially soluble in water,

soluble in some organic

solvents

[5]

Visualization of Pre-Handling Risk Assessment
Workflow
The following diagram outlines the essential decision-making process a researcher should

undertake before working with 1-(Ethoxycarbonyl)piperidine-4-carboxylic acid. This
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workflow ensures that all safety aspects are considered, creating a self-validating system of

preparedness.

Phase 1: Preparation & Information Gathering

Phase 2: Implementing Controls

Phase 3: Experimental Execution

Identify Compound:
1-(Ethoxycarbonyl)piperidine-4-carboxylic acid

Review Safety Data Sheet (SDS)
& Analog Data

Locate

Understand Hazards:
- Skin Irritant (H315)
- Eye Irritant (H319)

- Respiratory Irritant (H335)

Extract

Select Engineering Controls
(e.g., Fume Hood)

Assess Risk

Select Personal Protective Equipment (PPE)
- Goggles
- Gloves

- Lab Coat

Verify Location of Safety Equipment
(Eyewash, Shower)

Proceed with Experiment
Using Safe Handling Practices

Ready

Accidental Exposure or Spill?

Properly Label and Store
 or Dispose of Waste

No

Follow Emergency Protocols
(First Aid / Spill Cleanup)

Yes
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Click to download full resolution via product page

Caption: Risk assessment workflow for handling irritant chemicals.

Conclusion
While 1-(Ethoxycarbonyl)piperidine-4-carboxylic acid is a valuable synthetic intermediate,

its potential to cause skin, eye, and respiratory irritation demands respect and adherence to

rigorous safety protocols. By understanding the causal links between its chemical properties

and its hazards, and by implementing the engineering controls, personal protective equipment,

and handling procedures outlined in this guide, researchers can effectively mitigate risks. The

foundation of laboratory safety lies not just in following rules, but in understanding the reasons

behind them, thereby creating a secure and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b042520#1-ethoxycarbonyl-piperidine-4-carboxylic-
acid-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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